N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-[(3-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O6/c1-30-17-8-6-7-15(13-17)24(28)27-22-18-9-4-5-10-19(18)33-23(22)25(29)26-16-11-12-20(31-2)21(14-16)32-3/h4-14H,1-3H3,(H,26,29)(H,27,28)
• InChI Key: RUDKEJFJFXAPMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)OC)OC
• Molecular Formula: C25H22N2O6
• Molecular Weight: 446.5 g/mol

Description

This would typically include the IUPAC name, common names, and structural formula.

Synthesis Analysis

This involves a detailed step-by-step process of how the compound is synthesized from its constituent elements or compounds.

Molecular Structure Analysis

This includes the study of the spatial arrangement of atoms in the molecule and the chemical bonds that hold the atoms together.

Chemical Reactions Analysis

This involves understanding the various chemical reactions the compound can undergo, including its reactivity and stability.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, molar mass, and more.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

Research on similar compounds has led to the development of various synthesis methods and chemical modifications aimed at enhancing biological activity or understanding the structure-activity relationship. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (A. Abu‐Hashem et al., 2020). Another study focused on the synthesis of benzodifuranyl derivatives, demonstrating the versatility of these compounds in medicinal chemistry applications (W. M. Owton et al., 1995).

Pharmacological Properties

Several derivatives structurally related to "N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide" have been investigated for their pharmacological properties. For example, compounds with modifications in the benzodifuran core have shown potential as antipsychotic agents due to their antidopaminergic properties, which could lead to the development of new treatments for schizophrenia and related disorders (T. Högberg et al., 1990).

Antimicrobial and Antitumor Activities

Research into the antimicrobial and antitumor activities of related compounds has yielded promising results. Novel benzamide derivatives have been synthesized and evaluated for their effectiveness in various biological assays, including antimicrobial and antitumor screenings, demonstrating the potential of these compounds in the development of new therapeutic agents (V. P. Gilava et al., 2020).

Safety And Hazards

This involves understanding the potential risks associated with the compound, including toxicity, flammability, and environmental impact.

Future Directions

This could involve potential applications of the compound, areas of research interest, and its implications in various fields.

Please consult a professional chemist or a trusted source for accurate information. It’s always important to handle chemicals safely and understand their properties before use.